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These application notes provide researchers, scientists, and drug development professionals
with best practices for managing the HPE 5945 switch series. Adherence to these guidelines
will ensure a stable, secure, and high-performing network infrastructure, critical for data-
intensive research and development environments.

Initial Configuration and Deployment

Proper initial setup is fundamental to the long-term stability and performance of the network.
The following protocols outline the key steps for deploying a new HPE 5945 switch.

Protocol 1: Initial Switch Setup

Objective: To perform the basic configuration of a standalone HPE 5945 switch.
Methodology:
» Physical Installation:

o Mount the switch in a standard 19-inch rack, ensuring adequate ventilation.

o Connect a console cable (USB or serial) from a management station to the console port of
the switch.

o Power on the switch.
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e Initial Login and System Configuration:

o

Using terminal emulation software (e.g., PuTTY, SecureCRT), connect to the switch via
the console port.

o At the boot prompt, press Ctrl+B to enter the boot menu if a software upgrade is
immediately required; otherwise, allow the switch to boot to the default Comware
operating system.

o The default username is admin with no password. It is imperative to change this
immediately.

o Enter system view: system-view

o Set a new, strong password for the admin user: local-user admin followed by password
simple

o Configure a hostname for easy identification: sysname

o Configure the management IP address on the dedicated management Ethernet interface
or a VLAN interface to enable remote access.

» interface M-GigabitEthernet0/0/0
» ip address
= quit
o Configure a default route for management traffic: ip route-static 0.0.0.0 0.0.0.0
e Time Synchronization:

o Configure Network Time Protocol (NTP) to ensure accurate time stamping of logs and
events.[1]

» ntp-service unicast-server

e Save Configuration:
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o Save the running configuration to the startup configuration file: save safely[2]

High Availability and Scalability with IRF

Intelligent Resilient Framework (IRF) technology allows multiple HPE 5945 switches to be

virtualized and managed as a single logical device.[3] This simplifies network topology,

enhances resiliency, and increases bandwidth.

Juantitati . IRE Confiqurai

Recommended o
Parameter ) Description
Value/Setting
) ) ] Identifies each switch within
IRF Member ID Unique integer per switch

the IRF fabric.[3]

IRF Member Priority

Higher value for the desired

master

Determines the master switch
in the IRF fabric.[3][4]

IRF Ports

At least two physical ports per

member

Physical ports used to connect
the IRF members.[3][4]

MAD Mechanism

BFD, LACP, or ARP

Multi-Active Detection to

prevent split-brain scenarios.

[3]4]

Max IRF Members

10

Up to 10 HPE 5945 switches
can be stacked in an IRF

configuration.[5]

Protocol 2: Configuring a Two-Member IRF Fabric

Objective: To create a highly available and scalable virtual switch by connecting two HPE 5945

switches.

Methodology:

¢ Pre-configuration:

o Ensure both switches are running the same Comware software version.[4]
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o Power on both switches and configure basic settings as per Protocol 1 on each switch
individually.

o lItis a best practice to back up the next-startup configuration file on each device before
adding it to an IRF fabric.[3]

e IRF Domain and Member Configuration (on each switch):
o Switch 1 (Master):
= System-view
» irf member 1 priority 32
o Switch 2 (Subordinate):
= system-view
» irf member 1 renumber 2 (This will change the member ID to 2)
» irf member 2 priority 1
e |IRF Port Binding (on each switch):
o Bind physical ports to the logical IRF ports.
o Switch 1:
= irf-port 1/1
= port group interface
= quit
o Switch 2:
= irf-port 2/1

= port group interface
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= quit
o Activate IRF Configuration and Connect Switches:
o Save the configuration on both switches: save safely
o Activate the IRF configuration. This will require a reboot.
o Switch l:irf-port-configuration active
o Switch 2:irf-port-configuration active

o Physically connect the designated IRF ports between the two switches using appropriate
cables.

o The subordinate switch (Switch 2) will reboot and join the IRF fabric managed by the
master (Switch 1).

 Verification:
o Once the IRF fabric is established, connect to the master switch's management IP.

o Use the display irf and display irf topology commands to verify the status of the IRF
members and their connections.

Diagram: IRF Master Election Logic
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Caption: IRF Master Election Process.

Monitoring and Management

Continuous monitoring is crucial for maintaining network health and quickly identifying potential
issues.

Quantitative Data: Key Monitoring Parameters
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Metric Recommended Threshold CLI Command
CPU Utilization <70% display cpu-usage
Memory Utilization < 80% display memory
Interface Discards/Errors < 0.1% of total packets display interface
Temperature Within operating range display environment

Protocol 3: Configuring SNMP for Network Monitoring

Objective: To enable Simple Network Management Protocol (SNMP) for centralized monitoring
of the HPE 5945 switch.

Methodology:

Enable SNMP Agent:
o system-view

o snmp-agent

Configure SNMP Community Strings (for SNMPv1/v2c):
o For read-only access: snmp-agent community read

o For read-write access: snmp-agent community write

Configure SNMPv3 (Recommended for enhanced security):
o Create an SNMP group: snmp-agent group v3 auth

o Create an SNMP user and associate with the group: snmp-agent usm-user v3
authentication-mode sha

Configure SNMP Traps:
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o Specify the trap destination (your network monitoring system): snmp-agent target-host trap
address udp-domain params securityname

o Enable specific traps, for example, for MAC address changes: snmp-agent trap enable
mac-address[6]

o Verification:

o From your network monitoring system, perform an SNMP walk of the switch's MIBs to
ensure connectivity and data retrieval.

Diagram: Network Monitoring Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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